N-(2,5-dimethoxyphenyl)-2-{4-methyl-6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamide

Specification

• CAS No.: 1040678-23-6
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2-methyl-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)acetamide
• Standard InChI: InChI=1S/C21H19N3O4S/c1-12-22-19-14-6-4-5-7-17(14)29-20(19)21(26)24(12)11-18(25)23-15-10-13(27-2)8-9-16(15)28-3/h4-10H,11H2,1-3H3,(H,23,25)
• Standard InChI Key: QUMXIAAZMJNKOS-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=O)N1CC(=O)NC3=C(C=CC(=C3)OC)OC)SC4=CC=CC=C42
• Canonical SMILES: CC1=NC2=C(C(=O)N1CC(=O)NC3=C(C=CC(=C3)OC)OC)SC4=CC=CC=C42

Introduction

Potential Applications

Based on structural analogs:

• Pharmaceutical Potential:

  • Compounds with similar frameworks often exhibit biological activity, such as enzyme inhibition or receptor modulation.

  • The presence of an amide group and heterocyclic rings suggests potential as an anti-inflammatory or antimicrobial agent.

• Material Science:

  • Heterocyclic compounds with sulfur and nitrogen are sometimes used in material science for their electronic properties.

Synthesis

While specific synthesis details for this compound are unavailable, related compounds are synthesized using:

• Amide Bond Formation: Reacting a carboxylic acid derivative (e.g., acyl chloride) with a primary or secondary amine.

• Heterocyclic Core Construction: Multi-step reactions involving cyclization of intermediates containing sulfur and nitrogen atoms.

• Substituent Introduction: Functional groups like methoxy or methyl are introduced via alkylation or substitution reactions.

Analytical Characterization

Standard techniques for characterizing such compounds include:

• NMR Spectroscopy:

  • Proton ($^1$H) and Carbon ($^13$C) NMR to confirm the structure.

• Mass Spectrometry (MS):

  • To determine molecular weight and fragmentation patterns.

• X-Ray Crystallography:

  • For detailed three-dimensional structural analysis.

Comparison with Analogous Compounds

Property/Feature	N-(2,5-dimethoxyphenyl)-2-{...}acetamide	Related Compounds (e.g., thiadiazoles)
Functional Groups	Amide, methoxy, heterocyclic core	Amides, thiadiazole cores
Biological Activity	Predicted (anti-inflammatory, etc.)	Anti-inflammatory, antimicrobial
Synthesis Complexity	High	Moderate
Applications	Pharmaceutical, material science	Pharmaceuticals

Research Gaps

• No direct studies or experimental data were found for this specific compound.

• Further research is needed to explore its pharmacological or material applications through computational modeling and laboratory experiments.

This compound represents an intriguing candidate for further investigation due to its structural complexity and potential applications in various fields of science and technology.

If additional experimental data or computational studies on this compound become available, they could provide deeper insights into its properties and uses.